Cas no 478260-86-5 (4-(4-Chlorophenyl)-6-4-(trifluoromethyl)phenyl-4,5-dihydro-3(2H)-pyridazinone)

• Product Name: 4-(4-Chlorophenyl)-6-4-(trifluoromethyl)phenyl-4,5-dihydro-3(2H)-pyridazinone
• CAS No: 478260-86-5
• MDL: MFCD00793226
• CID: 3028642
• Update Time: 2025-07-18

4-(4-Chlorophenyl)-6-4-(trifluoromethyl)phenyl-4,5-dihydro-3(2H)-pyridazinone Chemical and Physical Properties

Names and Identifiers

• 4-(4-CHLOROPHENYL)-6-[4-(TRIFLUOROMETHYL)PHENYL]-4,5-DIHYDRO-3(2H)-PYRIDAZINONE
• 4-(4-Chlorophenyl)-6-4-(trifluoromethyl)phenyl-4,5-dihydro-3(2H)-pyridazinone

• MDL： MFCD00793226

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-(4-Chlorophenyl)-6-4-(trifluoromethyl)phenyl-4,5-dihydro-3(2H)-pyridazinone

Recent Advances in the Study of 4-(4-Chlorophenyl)-6-4-(trifluoromethyl)phenyl-4,5-dihydro-3(2H)-pyridazinone (CAS: 478260-86-5)

The compound 4-(4-Chlorophenyl)-6-4-(trifluoromethyl)phenyl-4,5-dihydro-3(2H)-pyridazinone (CAS: 478260-86-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This pyridazinone derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential use in drug development. The following research brief provides an overview of the latest findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-(4-Chlorophenyl)-6-4-(trifluoromethyl)phenyl-4,5-dihydro-3(2H)-pyridazinone to enhance its bioactivity and pharmacokinetic properties. Researchers have employed advanced synthetic methodologies, including microwave-assisted synthesis and catalytic hydrogenation, to improve the yield and purity of the compound. These efforts have resulted in the development of more efficient and scalable synthetic routes, which are crucial for further preclinical and clinical studies.

In terms of pharmacological activity, 4-(4-Chlorophenyl)-6-4-(trifluoromethyl)phenyl-4,5-dihydro-3(2H)-pyridazinone has shown promising results as a potential inhibitor of key enzymes involved in inflammatory and neurodegenerative pathways. Specifically, the compound has demonstrated inhibitory effects on phosphodiesterase-4 (PDE4), an enzyme implicated in the regulation of inflammatory mediators. This finding suggests its potential utility in the treatment of conditions such as chronic obstructive pulmonary disease (COPD) and rheumatoid arthritis.

Further investigations into the compound's mechanism of action have revealed its ability to modulate oxidative stress and apoptosis in cellular models. Studies utilizing in vitro assays and animal models have shown that 4-(4-Chlorophenyl)-6-4-(trifluoromethyl)phenyl-4,5-dihydro-3(2H)-pyridazinone can attenuate oxidative damage and promote cell survival, highlighting its neuroprotective potential. These findings are particularly relevant for the development of therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising results, challenges remain in the development of 4-(4-Chlorophenyl)-6-4-(trifluoromethyl)phenyl-4,5-dihydro-3(2H)-pyridazinone as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Ongoing research is also exploring the compound's potential in combination therapies and its synergistic effects with other bioactive molecules.

In conclusion, 4-(4-Chlorophenyl)-6-4-(trifluoromethyl)phenyl-4,5-dihydro-3(2H)-pyridazinone (CAS: 478260-86-5) represents a promising candidate for drug development, with demonstrated bioactivity in multiple therapeutic areas. Continued research efforts are essential to fully elucidate its pharmacological potential and overcome existing challenges. The compound's unique chemical structure and diverse biological effects make it a valuable subject for future studies in chemical biology and pharmaceutical sciences.